Cas no 1212811-91-0 ((2S)-2-amino-2-(quinolin-2-yl)ethan-1-ol)

• Product Name: (2S)-2-amino-2-(quinolin-2-yl)ethan-1-ol
• CAS No: 1212811-91-0
• MF: C₁₁H₁₂N₂O
• MW: 188.225782394409
• CID: 5595062
• PubChem ID: 55278065
• Update Time: 2025-10-24

(2S)-2-amino-2-(quinolin-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-2-AMINO-2-(2-QUINOLYL)ETHAN-1-OL
• 2-Quinolineethanol, β-amino-, (βS)-
• 1212811-91-0
• (2S)-2-amino-2-(quinolin-2-yl)ethan-1-ol

• Inchi： 1S/C11H12N2O/c12-9(7-14)11-6-5-8-3-1-2-4-10(8)13-11/h1-6,9,14H,7,12H2/t9-/m1/s1
• InChI Key： ZIXRQQSMRXAUAN-SECBINFHSA-N
• SMILES： C(O)[C@@H](N)C1=CC=C2C(=N1)C=CC=C2

Computed Properties

• Exact Mass: 188.095
• Monoisotopic Mass: 188.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 59.1A^2

Experimental Properties

• Density: 1.242±0.06 g/cm3(Predicted)
• Boiling Point: 393.6±27.0 °C(Predicted)
• pka: 12.48±0.10(Predicted)

Additional information on (2S)-2-amino-2-(quinolin-2-yl)ethan-1-ol

Introduction to (2S)-2-amino-2-(quinolin-2-yl)ethan-1-ol (CAS No. 1212811-91-0)

(2S)-2-amino-2-(quinolin-2-yl)ethan-1-ol, with the chemical formula C₁₂H₁₃N₃O, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This chiral amine derivative features a quinoline moiety linked to an ethanolamine backbone, making it a versatile building block for the development of novel therapeutic agents. The compound's unique stereochemistry and structural features have garnered considerable attention from researchers exploring its potential applications in drug discovery and medicinal chemistry.

The CAS number 1212811-91-0 provides a unique identifier for this substance, ensuring precise referencing in scientific literature and regulatory filings. As a non-proteinogenic amino acid derivative, (2S)-2-amino-2-(quinolin-2-yl)ethan-1-ol represents an intriguing scaffold for designing molecules with enhanced binding affinity and selectivity. Its quinoline ring system is particularly noteworthy, as it is known for its biological activity and presence in numerous pharmacologically relevant compounds.

In recent years, the exploration of quinoline derivatives has expanded significantly, driven by their demonstrated efficacy in treating various diseases, including infections, cancer, and neurological disorders. The presence of the (S)-configuration at the chiral center further enhances the compound's potential as a pharmacophore, influencing both its metabolic stability and pharmacokinetic properties. This stereochemical feature is critical in medicinal chemistry, where enantiomeric purity can significantly impact a drug's therapeutic profile.

Current research in this domain highlights the compound's role as a precursor in synthesizing more complex molecules with targeted biological activities. For instance, studies have shown that derivatives of (2S)-2-amino-2-(quinolin-2-yl)ethan-1-ol exhibit promising antiviral and anti-inflammatory properties. These findings underscore the importance of developing efficient synthetic routes to access this compound and its analogs, enabling further exploration of their therapeutic potential.

The synthesis of (2S)-2-amino-2-(quinolin-2-yl)ethan-1-ol involves sophisticated organic transformations, including asymmetric hydrogenation and nucleophilic substitution reactions. These methodologies are essential for achieving high enantiomeric purity, which is crucial for pharmaceutical applications. Advances in catalytic systems and chiral auxiliaries have made it possible to produce this compound with greater efficiency and scalability, facilitating its use in industrial-scale drug development.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between (2S)-2-amino-2-(quinolin-2-yl)ethan-1-ol and biological targets. These studies provide insights into binding affinities, enzyme kinetics, and metabolic pathways, guiding the design of next-generation drugs with improved efficacy and reduced side effects. The integration of experimental data with computational predictions has become a cornerstone of modern drug discovery, making compounds like (2S)-2-amino-2-(quinolin-2-yl)ethan-1-ol invaluable assets in pharmaceutical research.

In clinical settings, the compound's potential extends beyond its role as an intermediate in drug synthesis. Preliminary investigations suggest that certain derivatives may exhibit direct therapeutic effects by modulating key biological pathways. For example, quinoline-based molecules have been investigated for their ability to interfere with bacterial DNA replication and protein synthesis, offering a new paradigm for combating antibiotic-resistant strains. Such findings highlight the need for continued research into structurally diverse derivatives of (2S)-2-amino-2-(quinolin-2-y)ethan-l-l alcohol.

The growing interest in natural product-inspired scaffolds has also influenced the development of novel derivatives of this compound. By leveraging bioactive templates found in plants and microorganisms, chemists can design molecules that mimic natural products' structural complexity while enhancing their pharmacological properties. This approach aligns with the broader trend toward green chemistry and sustainable drug development practices.

Regulatory considerations play a critical role in the commercialization of (2S)-amino--(quinolin--y)ethan-l-l alcohol-based therapeutics. Compliance with Good Manufacturing Practices (GMP) ensures that synthetic routes are robust and reproducible, while toxicological assessments provide essential data on safety profiles. These regulatory milestones are essential for advancing candidates from preclinical stages to market-ready pharmaceuticals.

Future directions in research may focus on exploring novel synthetic methodologies that improve yield and reduce environmental impact. Additionally, investigating the compound's behavior under various physiological conditions could reveal new therapeutic applications or refine existing ones. Collaborative efforts between academia and industry will be crucial in translating laboratory discoveries into tangible benefits for patients worldwide.